molecular formula C19H16ClF5N2O4S B2823452 1-(3,5-Difluorophenyl)-2,2,2-trifluoroethyl 1-[(2-chloropyridin-3-yl)sulfonyl]piperidine-4-carboxylate CAS No. 949284-88-2

1-(3,5-Difluorophenyl)-2,2,2-trifluoroethyl 1-[(2-chloropyridin-3-yl)sulfonyl]piperidine-4-carboxylate

Cat. No. B2823452
M. Wt: 498.85
InChI Key: VNUKCZYQPVXLMW-UHFFFAOYSA-N
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Description

The compound contains several functional groups including a piperidine ring, a sulfonyl group, a carboxylate group, and multiple fluorine atoms. The presence of these groups suggests that the compound could have interesting chemical and physical properties .


Chemical Reactions Analysis

The reactivity of a compound is determined by its functional groups. For example, the carboxylate group can participate in acid-base reactions, and the sulfonyl group can undergo substitution reactions .


Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be predicted based on the structure of the compound .

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety .

Future Directions

Future research could involve studying the properties of this compound in more detail, exploring its potential uses, and developing methods for its large-scale synthesis .

properties

IUPAC Name

[1-(3,5-difluorophenyl)-2,2,2-trifluoroethyl] 1-(2-chloropyridin-3-yl)sulfonylpiperidine-4-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16ClF5N2O4S/c20-17-15(2-1-5-26-17)32(29,30)27-6-3-11(4-7-27)18(28)31-16(19(23,24)25)12-8-13(21)10-14(22)9-12/h1-2,5,8-11,16H,3-4,6-7H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VNUKCZYQPVXLMW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C(=O)OC(C2=CC(=CC(=C2)F)F)C(F)(F)F)S(=O)(=O)C3=C(N=CC=C3)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16ClF5N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

498.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,5-Difluorophenyl)-2,2,2-trifluoroethyl 1-[(2-chloropyridin-3-yl)sulfonyl]piperidine-4-carboxylate

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